Cas no 2229627-34-1 (2-3-(propan-2-yl)phenylethanethioamide)

2-3-(propan-2-yl)phenylethanethioamide structure
2229627-34-1 structure
Product Name:2-3-(propan-2-yl)phenylethanethioamide
CAS No:2229627-34-1
MF:C11H15NS
MW:193.30850148201
CID:5781944
PubChem ID:165676219
Update Time:2023-11-27

2-3-(propan-2-yl)phenylethanethioamide Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(propan-2-yl)phenyl]ethanethioamide
    • EN300-1755562
    • 2229627-34-1
    • 2-3-(propan-2-yl)phenylethanethioamide
    • Inchi: 1S/C11H15NS/c1-8(2)10-5-3-4-9(6-10)7-11(12)13/h3-6,8H,7H2,1-2H3,(H2,12,13)
    • InChI Key: ONFSMOOALFMQPQ-UHFFFAOYSA-N
    • SMILES: S=C(CC1=CC=CC(=C1)C(C)C)N

Computed Properties

  • Exact Mass: 193.09252066g/mol
  • Monoisotopic Mass: 193.09252066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 58.1Ų

2-3-(propan-2-yl)phenylethanethioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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